Cas no 37714-05-9 (Phosphonic acid,P-[(R)-aminophenylmethyl]-)

Phosphonic acid, P-[(R)-aminophenylmethyl]-, is a chiral organophosphorus compound characterized by its phosphonic acid functional group and an (R)-aminophenylmethyl substituent. This structure imparts unique chelating and coordination properties, making it valuable in applications such as asymmetric catalysis, metal ion sequestration, and pharmaceutical intermediate synthesis. The presence of both amino and phosphonic acid groups enhances its ability to form stable complexes with transition metals, which is advantageous in homogeneous catalysis and material science. Its chiral center further enables enantioselective interactions, useful in stereospecific reactions. The compound’s stability and reactivity under mild conditions make it a versatile building block in organic and inorganic chemistry research.
Phosphonic acid,P-[(R)-aminophenylmethyl]- structure
37714-05-9 structure
Product Name:Phosphonic acid,P-[(R)-aminophenylmethyl]-
CAS No:37714-05-9
MF:C7H10NO3P
MW:187.132962703705
CID:297051
PubChem ID:1550365
Update Time:2025-06-06

Phosphonic acid,P-[(R)-aminophenylmethyl]- Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-[(R)-aminophenylmethyl]-
    • (R)-1-AMINO-BENZYL PHOSPHONIC ACID
    • (+)(R)(C2H5)(CH3)(C6H5)PO
    • (R)-(+)-1-amino-1-phenylmethylphosphonic acid
    • (R)-(+)-amino(phenyl)methylphosphonic acid
    • (R)-1-amino-1-phenylmethanephosphonic acid
    • (R)-Aethyl-methyl-phenyl-phosphinoxid, (+)-Methylaethylphenylphosphinoxyd
    • (R)-Methyl-aethyl-phenyl-phosphinoxid
    • (R)-methyl-ethyl-phenyl-phosphine oxide
    • AC1L7
    • AC1Q6RCO
    • CTK0E4872
    • ethyl(methyl)phenylphosphane oxide
    • ethyl(methyl)phenylphosphine oxide
    • NSC617046
    • SureCN777319
    • SCHEMBL7647462
    • Q02
    • (R)-(Amino(phenyl)methyl)phosphonic acid
    • (R)-1-AMINO-BENZYLPHOSPHONIC ACID
    • Q27464646
    • 37714-05-9
    • EN300-6746173
    • (R)-1-PHOSPHONO-BENZYLAMINE
    • [(R)-amino(phenyl)methyl]phosphonic acid
    • (r)-a-aminobenzylphosphonic acid
    • Inchi: 1S/C7H10NO3P/c8-7(12(9,10)11)6-4-2-1-3-5-6/h1-5,7H,8H2,(H2,9,10,11)/t7-/m1/s1
    • InChI Key: ZKFNOUUKULVDOB-SSDOTTSWSA-N
    • SMILES: P([C@H](C1C=CC=CC=1)N)(=O)(O)O

Computed Properties

  • Exact Mass: 189.05556
  • Monoisotopic Mass: 187.03983018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 83.55

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